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Get Quote

Executive Summary
Oxidized ATP (oATP), chemically known as ATP-2',3'-dialdehyde, is a nucleotide derivative

widely utilized as an irreversible antagonist of the P2X7 receptor (P2X7R).[1][2] While it served

as a foundational tool in defining the role of extracellular ATP (eATP) in inflammation and cell

death, its utility is nuanced by significant off-target effects and a complex mechanism of action

involving covalent Schiff-base formation.

This guide provides a rigorous technical analysis of oATP, moving beyond basic descriptions to

explore its chemical kinetics, impact on purinergic signaling loops, and critical limitations in

experimental design. It is intended for researchers requiring high-fidelity control over

inflammatory signaling pathways.

Part 1: The Molecular Mechanism
Chemical Synthesis and Structure
oATP is generated via the periodate oxidation of the ribose moiety of ATP. Sodium

metaperiodate (
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) cleaves the bond between the 2' and 3' carbon atoms of the ribose ring, converting the vicinal
diols into two aldehyde groups.

Precursor: Adenosine 5'-triphosphate (ATP).

Reagent: Sodium Metaperiodate (oxidizing agent).[3][4][5]

Product: ATP-2',3'-dialdehyde (oATP).

Receptor Interaction (The Schiff Base Reaction)
Unlike competitive antagonists that reversibly occupy the ligand-binding pocket, oATP acts as

an irreversible affinity label.

Recognition: The triphosphate tail of oATP guides the molecule into the ATP-binding pocket

of the P2X7 receptor.

Covalent Modification: The newly formed aldehyde groups on the ribose ring react with the

-amino groups of unprotonated Lysine residues (critical residues located near the ATP
binding site) on the P2X7 receptor ectodomain.

Schiff Base Formation: This reaction eliminates water to form a covalent Schiff base (

), permanently locking the receptor in a non-functional state.

Critical Insight: The formation of the Schiff base is not instantaneous. It requires a 1–2 hour pre-

incubation at physiological pH (7.4) and temperature (37°C) to achieve maximal inhibition.

Protocols failing to account for this kinetic lag will yield inconsistent data.

Part 2: The Signaling Loops
Extracellular ATP acts as a Damage-Associated Molecular Pattern (DAMP).[6] oATP is

primarily used to sever the "feed-forward" inflammatory loop driven by P2X7.
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The P2X7 Pro-Inflammatory Loop
Initiation: Tissue damage releases eATP.

Activation: eATP gates the P2X7 receptor (requires high concentrations,

).

Ionic Flux: Immediate influx of

and efflux of

.

NLRP3 Assembly:

efflux triggers the assembly of the NLRP3 inflammasome.

Cytokine Release: Caspase-1 activation leads to the maturation and release of IL-1

and IL-18.

The oATP Blockade & Off-Target Effects
oATP inhibits this cascade by physically blocking the P2X7 channel. However, it also exerts

P2X7-independent effects, most notably the direct inhibition of NF-

B, likely through the modification of intracellular kinases or direct interaction with the NF-

B machinery after cellular internalization.

Visualization: The Signaling Architecture
The following diagram illustrates the dual impact of oATP on both the P2X7 receptor and the

downstream NF-

B pathway.
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Figure 1: The P2X7 signaling cascade showing the primary blockade by oATP at the receptor

level and the secondary, receptor-independent inhibition of NF-κB.

Part 3: Experimental Application Protocols
Synthesis of oATP (Laboratory Scale)
While commercially available, fresh synthesis often yields higher activity.

Reagents:

ATP Disodium Salt

Sodium Metaperiodate (

)[5]

PBS (pH 7.0)

Protocol:

Dissolution: Dissolve ATP in PBS to a concentration of 10 mM.

Oxidation: Add a 1:1 molar equivalent of Sodium Metaperiodate.

Note: Excess periodate can be toxic; strict stoichiometry is preferred.

Incubation: Incubate for 1 hour at 4°C in the dark (reaction is light-sensitive).

Quenching (Optional): Add 10% glycerol to quench unreacted periodate if not purifying

immediately.

Storage: Use immediately or store at -20°C. Stability degrades after 2-3 weeks.

In Vitro Application Workflow
The following workflow ensures the Schiff base reaction reaches equilibrium before the agonist

(ATP) is introduced.
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Figure 2: Experimental timeline emphasizing the mandatory pre-incubation period required for

covalent modification.

Dosing Guidelines:

In Vitro: 100 µM – 300 µM. (Lower doses <100 µM are often ineffective due to competition

with endogenous nucleophiles).

In Vivo (Mice): 100 µmol/kg (i.p. or i.v.). Daily administration is often required due to receptor

turnover.

Part 4: Critical Considerations & Specificity
Researchers must treat oATP data with caution. It is classified as a "dirty" drug due to its

promiscuity.

Specificity Matrix
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Feature oATP A-438079
BBG (Brilliant Blue
G)

Mechanism Irreversible (Covalent)
Competitive

(Reversible)

Non-competitive

(Reversible)

P2X7 Selectivity Low High Moderate

Inhibits NF-

B?
Yes (Directly) No No

Inhibits P2X1/P2X2? Yes No No

In Vivo Half-life
Short (Receptor

turnover)
Moderate Long

Main Utility
Proof of concept /

Historical

Pharmacological

validation

In vivo CNS studies

(crosses BBB)

The NF- B Confounder
Studies using oATP to claim P2X7-dependent inflammation must be validated with P2X7

knockout cells or highly selective antagonists (e.g., A-438079). oATP has been shown to inhibit

IL-8 and NF-

B in P2X7-deficient HEK293 cells [2], rendering it unreliable as the sole proof of P2X7
involvement in transcriptional regulation.

Part 5: Therapeutic Implications
Despite its lack of specificity, oATP has demonstrated efficacy in animal models of:

Colitis: Reducing inflammatory cytokine storms.

Islet Allograft Rejection: Prolonging graft survival by dampening host immune response.

Chronic Pain: Modulating nociceptive transmission.

However, its irreversible binding and potential to modify host enzymes via non-specific Schiff

base formation make it a poor candidate for human clinical development. It serves primarily as
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a template for designing more specific covalent inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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